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Compound of Interest

Compound Name: Diphenyliodonium bromide

Cat. No.: B072381

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like
diphenyliodonium bromide, a compound recognized for its toxicity and corrosive properties,
are critical components of laboratory safety protocols. Adherence to established procedures
minimizes risks and ensures regulatory compliance.

Diphenyliodonium bromide is classified as hazardous, being toxic if swallowed and causing
severe skin burns and eye damage.[1] Therefore, meticulous care must be taken throughout its
lifecycle in the laboratory, from handling to final disposal.

Safety and Hazard Information

A comprehensive understanding of the hazards associated with diphenyliodonium bromide is
the foundation of safe handling. The following table summarizes key safety data for this
compound.
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Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
Acute Toxicity, Oral H301: Toxic if
Danger

(Category 3) swallowed.[2]
Skin H314: Causes severe
Corrosion/Irritation Danger skin burns and eye
(Category 1B) damage.[1]
Serious Eye ]

o H318: Causes serious
Damage/Eye Irritation ~ Danger

(Category 1)

eye damage.[1]

May form combustible
dust concentrations in

air

Not Applicable

May form combustible
dust concentrations in
air.[1]

Danger

Personal Protective Equipment (PPE)

When handling diphenyliodonium bromide, it is imperative to use appropriate personal

protective equipment to prevent exposure. This includes:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.

« Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator is

necessary.

Disposal Protocol

The universally recommended procedure for the disposal of diphenyliodonium bromide and

its containers is to utilize a licensed and approved waste disposal company.[1] This ensures

that the chemical is managed in an environmentally responsible and compliant manner. Under

no circumstances should this chemical be disposed of down the drain or in regular trash.

Step-by-Step Disposal Guidance:
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e Segregation: Keep diphenyliodonium bromide waste separate from other chemical waste
streams to avoid incompatible reactions. It is incompatible with strong oxidizing agents and
water.[1]

o Containerization: Collect waste in a clearly labeled, sealed, and appropriate container. The
container should be in good condition and compatible with the chemical.

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "Diphenyliodonium bromide".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area. Follow all institutional and regulatory guidelines for
storage.

o Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)
office or a certified hazardous waste disposal contractor to arrange for pickup and proper
disposal.

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Call a poison control center or
doctor immediately for treatment advice.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2]

o Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated hazardous waste container. For large spills, evacuate the area and
contact your institution's EHS team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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